Cas no 1311677-09-4 ([4-[(4-Fluorophenyl)amino]-1-piperidinyl][2-(methylthio)-4-pyridinyl]methanone)

• Product Name: [4-[(4-Fluorophenyl)amino]-1-piperidinyl][2-(methylthio)-4-pyridinyl]methanone
• CAS No: 1311677-09-4
• MF: C₁₈H₂₀FN₃OS
• MW: 345.434306144714
• CID: 5455704
• PubChem ID: 53586225
• Update Time: 2025-05-20

[4-[(4-Fluorophenyl)amino]-1-piperidinyl][2-(methylthio)-4-pyridinyl]methanone Chemical and Physical Properties

Names and Identifiers

• Z901120546
• 1311677-09-4
• EN300-26598103
• [4-(4-fluoroanilino)piperidin-1-yl]-(2-methylsulfanylpyridin-4-yl)methanone
• N-(4-fluorophenyl)-1-[2-(methylsulfanyl)pyridine-4-carbonyl]piperidin-4-amine
• [4-[(4-Fluorophenyl)amino]-1-piperidinyl][2-(methylthio)-4-pyridinyl]methanone

• Inchi： 1S/C18H20FN3OS/c1-24-17-12-13(6-9-20-17)18(23)22-10-7-16(8-11-22)21-15-4-2-14(19)3-5-15/h2-6,9,12,16,21H,7-8,10-11H2,1H3
• InChI Key： AUMHWRPHVDSGAA-UHFFFAOYSA-N
• SMILES： C(N1CCC(NC2=CC=C(F)C=C2)CC1)(C1C=CN=C(SC)C=1)=O

Computed Properties

• Exact Mass: 345.13111161g/mol
• Monoisotopic Mass: 345.13111161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 549.8±50.0 °C(Predicted)
• pka: 4.65±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on [4-[(4-Fluorophenyl)amino]-1-piperidinyl][2-(methylthio)-4-pyridinyl]methanone

Introduction to [4-[(4-Fluorophenyl)amino]-1-piperidinyl][2-(methylthio)-4-pyridinyl]methanone (CAS No. 1311677-09-4)

[4-[(4-Fluorophenyl)amino]-1-piperidinyl][2-(methylthio)-4-pyridinyl]methanone, also known by its CAS registry number CAS No. 1311677-09-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique molecular structure, which includes a piperidine ring, a pyridine ring, and several substituents that contribute to its chemical reactivity and biological activity.

The molecular structure of [4-[(4-Fluorophenyl)amino]-1-piperidinyl][2-(methylthio)-4-pyridinyl]methanone is composed of a piperidine moiety substituted with a 4-fluorophenyl amino group and a pyridine ring substituted with a methylthio group at the 2-position. The methanone group connects these two rings, forming a bicyclic structure that is both rigid and versatile in terms of chemical interactions.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The presence of the fluorophenyl group introduces electronic effects that can modulate the compound's activity, while the methylthio group enhances solubility and stability. These features make [4-[(4-Fluorophenyl)amino]-1-piperidinyl][2-(methylthio)-4-pyridinyl]methanone a promising candidate for exploring new therapeutic agents.

In terms of synthesis, researchers have developed efficient methods to construct this compound, often employing multi-step reactions that involve coupling agents and protecting groups to ensure high yields and purity. The synthesis of CAS No. 1311677-09-4 has been optimized to minimize side reactions and maximize the formation of the desired product.

The biological activity of [4-[(4-Fluorophenyl)amino]-1-piperidinyl][2-(methylthio)-4-pyridinyl]methanone has been studied in various contexts, including its potential as an enzyme inhibitor or receptor antagonist. Preliminary results suggest that this compound exhibits selective binding to certain targets, making it a valuable tool for further investigation in medicinal chemistry.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The rigid structure of [4-[(4-Fluorophenyl)amino]-1-piperidinyl][2-(methylthio)-4-pyridinyl]methanone lends itself well to applications in supramolecular chemistry, where it can serve as a building block for self-assembled structures with unique properties.

Recent advancements in computational chemistry have enabled researchers to model the behavior of CAS No. 1311677-09-4 at the molecular level, providing insights into its electronic properties and interaction patterns with other molecules. These computational studies complement experimental work, offering a more comprehensive understanding of the compound's behavior.

In conclusion, [4-[(4-Fluorophenyl)amino]-1-piperidinil][2-(methylthio)-pyridine]methanone (CAS No. 1311677-09) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent research findings, positions it as an important molecule for future scientific exploration and technological innovation.